1,3,4,6-Pentalenetetracarboxylic acid, octahydro-

• CAS No.: 91498-16-7
• Molecular Formula: C12H14O8
• Molecular Weight: 286.23 g/mol
• IUPAC Name: 1,2,3,3a,4,5,6,6a-octahydropentalene-1,3,4,6-tetracarboxylic acid
• InChI: InChI=1S/C12H14O8/c13-9(14)3-1-4(10(15)16)8-6(12(19)20)2-5(7(3)8)11(17)18/h3-8H,1-2H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)
• InChI Key: JDGFELYPUWNNGR-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2C(CC(C2C1C(=O)O)C(=O)O)C(=O)O)C(=O)O

Description

1,3,4,6-Pentalenetetracarboxylic acid, octahydro- is a chemical compound with the molecular formula C12H14O8. It is known for its unique structure and properties, making it a subject of interest in various scientific fields .

Preparation Methods

The synthesis of 1,3,4,6-Pentalenetetracarboxylic acid, octahydro- involves several steps. One common method includes the hydrogenation of pentalene tetracarboxylic acid under specific conditions. The reaction typically requires a catalyst, such as palladium on carbon, and is carried out under high pressure and temperature . Industrial production methods may vary, but they generally follow similar principles, ensuring high yield and purity of the compound.

Chemical Reactions Analysis

1,3,4,6-Pentalenetetracarboxylic acid, octahydro- undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions often involve reagents such as lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: Substitution reactions can occur in the presence of suitable nucleophiles or electrophiles, leading to the formation of substituted derivatives.

Scientific Research Applications

1,3,4,6-Pentalenetetracarboxylic acid, octahydro- has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound’s unique structure makes it a valuable tool in studying biological processes and interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor.

Industry: It is utilized in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 1,3,4,6-Pentalenetetracarboxylic acid, octahydro- involves its interaction with specific molecular targets. These interactions can lead to various biochemical pathways being activated or inhibited, depending on the context. The exact molecular targets and pathways are still under investigation, but they are believed to play a crucial role in the compound’s effects .

Comparison with Similar Compounds

1,3,4,6-Pentalenetetracarboxylic acid, octahydro- can be compared with other similar compounds, such as:

1,2,3,4-Tetracarboxylic acid: This compound has a similar structure but lacks the octahydro- modification, leading to different chemical properties and reactivity.

Hexahydro-1,3,4,6-pentalenetetracarboxylic acid: This compound has a similar backbone but differs in the degree of hydrogenation, affecting its stability and reactivity.

The uniqueness of 1,3,4,6-Pentalenetetracarboxylic acid, octahydro- lies in its specific structure and the resulting chemical properties, making it a valuable compound for various applications.